1,3-Bis(2-ethylhexyl)cyclohexane
Description
1,3-Bis(2-ethylhexyl)cyclohexane is a cyclohexane derivative substituted with two 2-ethylhexyl groups at the 1 and 3 positions. Its branched alkyl chains likely confer low volatility and high thermal stability, similar to structurally related substances like bis(2-ethylhexyl) phthalate (DEHP) and bis(2-ethylhexyl) adipate .
Properties
CAS No. |
84753-08-2 |
|---|---|
Molecular Formula |
C22H44 |
Molecular Weight |
308.6 g/mol |
IUPAC Name |
1,3-bis(2-ethylhexyl)cyclohexane |
InChI |
InChI=1S/C22H44/c1-5-9-12-19(7-3)16-21-14-11-15-22(18-21)17-20(8-4)13-10-6-2/h19-22H,5-18H2,1-4H3 |
InChI Key |
DFIIJEHQGUKXKU-UHFFFAOYSA-N |
SMILES |
CCCCC(CC)CC1CCCC(C1)CC(CC)CCCC |
Canonical SMILES |
CCCCC(CC)CC1CCCC(C1)CC(CC)CCCC |
Other CAS No. |
84753-08-2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Comparisons
- Bis(2-ethylhexyl) Phthalate (DEHP) : A widely used phthalate ester plasticizer (CAS 117-84-0) with two 2-ethylhexyl groups attached to a phthalic acid backbone. Unlike 1,3-bis(2-ethylhexyl)cyclohexane, DEHP contains ester functional groups, making it more polar and reactive .
- Bis(2-ethylhexyl) Terephthalate (DEHTP): A non-phthalate plasticizer (CAS 6422-86-2) with a terephthalate core. DEHTP shares the bis(2-ethylhexyl) substituents but differs in its aromatic ester structure, which may reduce leaching compared to cyclohexane-based analogs .
- 1,3-Bis(aminomethyl)cyclohexane (1,3-BAC): A cyclohexane diamine (CAS 2579-20-6) used as an epoxy curing agent. While structurally similar in cyclohexane substitution, the presence of amine groups instead of alkyl chains results in vastly different reactivity and applications, such as coatings and adhesives .
Physical and Chemical Properties
The table below compares key properties of 1,3-bis(2-ethylhexyl)cyclohexane with analogous compounds:
Performance and Application Differences
- Plasticizer Efficiency: DEHP and DEHTP exhibit superior compatibility with PVC due to their ester groups, whereas 1,3-bis(2-ethylhexyl)cyclohexane’s nonpolar structure might limit polymer interaction but enhance resistance to hydrolysis .
- Thermal Stability : Cyclohexane derivatives like 1,3-BAC show high thermal stability in epoxy systems (>200°C), while DEHP’s ester bonds degrade at elevated temperatures, releasing volatile organic compounds .
- Environmental and Health Impact: DEHP is classified as a reproductive toxin and environmental pollutant, prompting substitution with DEHTP or non-phthalates. The toxicological profile of 1,3-bis(2-ethylhexyl)cyclohexane remains uncertain, though similar branched alkyl compounds may pose bioaccumulation risks .
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